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Compound of Interest

Compound Name: Tungsten(IV) chloride

Cat. No.: B082317 Get Quote

Introduction
Tungsten(IV) chloride (WCl₄) is a black, diamagnetic, crystalline solid that serves as a

valuable precursor and catalyst in various fields of chemical research and materials science.[1]

Due to its extreme sensitivity to moisture and air, all manipulations must be performed under a

strictly inert atmosphere, typically within a nitrogen or argon-filled glovebox.[2] This document

provides detailed protocols for the safe handling and use of Tungsten(IV) chloride inside a

glovebox, targeting researchers, scientists, and professionals in chemical synthesis and drug

development.

WCl₄ is utilized in the synthesis of other tungsten compounds, in the preparation of tungsten-

based materials for electronics and aerospace, and as a catalyst or catalyst precursor in

organic reactions such as polymerization.[3][4] Its applications include thin-film deposition via

Chemical Vapor Deposition (CVD) and the synthesis of two-dimensional materials like tungsten

diselenide (WSe₂).[3][5][6]

Physical and Chemical Properties
Tungsten(IV) chloride is a corrosive solid that reacts violently with water, releasing toxic and

corrosive fumes such as hydrogen chloride.[5][7] Proper handling and storage are critical to

ensure safety and experimental success.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b082317?utm_src=pdf-interest
https://www.benchchem.com/product/b082317?utm_src=pdf-body
https://www.chem.purdue.edu/chemsafety/CHP/2014/BartCHPFall2014CHPpt3.pdf
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Operation%20Of%20Glove%20Boxes.pdf
https://www.benchchem.com/product/b082317?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d1dt03980f
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://pubs.rsc.org/en/content/articlehtml/2022/dt/d1dt03980f
https://patents.google.com/patent/US9595470B2/en
https://par.nsf.gov/servlets/purl/10050449
https://www.benchchem.com/product/b082317?utm_src=pdf-body
https://patents.google.com/patent/US9595470B2/en
https://weiliulab.org/glovebox-standard-operating-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula WCl₄ [1]

Molar Mass 325.65 g/mol [1]

Appearance
Black, diamagnetic

solid/powder
[1][7]

Density 4.62 g/cm³ [1]

Melting Point
Decomposes upon heating

(approx. 450 °C in vacuum)
[1][4]

Solubility

Reacts with water. Soluble in

some organic solvents with

potential reaction/coordination.

[2]

Structure

Polymeric, consisting of linear

chains of octahedral tungsten

atoms with bridging chloride

ligands.

[1][6]

Safety and Handling
Hazard Statement: H314 - Causes severe skin burns and eye damage.[8][9] Reacts with water

to liberate toxic gas.[5][10]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chem.purdue.edu/chemsafety/CHP/2014/BartCHPFall2014CHPpt3.pdf
https://www.chem.purdue.edu/chemsafety/CHP/2014/BartCHPFall2014CHPpt3.pdf
https://www.chem.purdue.edu/chemsafety/CHP/2014/BartCHPFall2014CHPpt3.pdf
https://weiliulab.org/glovebox-standard-operating-procedures
https://www.chem.purdue.edu/chemsafety/CHP/2014/BartCHPFall2014CHPpt3.pdf
https://www.chem.purdue.edu/chemsafety/CHP/2014/BartCHPFall2014CHPpt3.pdf
https://www.chemistryviews.org/details/education/4360441/Tips_and_Tricks_for_the_Lab_Air-Sensitive_Techniques_3/
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Operation%20Of%20Glove%20Boxes.pdf
https://www.chem.purdue.edu/chemsafety/CHP/2014/BartCHPFall2014CHPpt3.pdf
https://par.nsf.gov/servlets/purl/10050449
https://www.mdpi.com/2076-3417/10/3/874
https://pmc.ncbi.nlm.nih.gov/articles/PMC2605505/
https://patents.google.com/patent/US9595470B2/en
https://www.techbriefs.com/component/content/article/49809-optimizing-a-chemical-vapor-deposition-process-for-a-high-performance-tungsten-material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Information
Handling and Storage
Precautions

Personal Protective
Equipment (PPE)

GHS Pictograms alt text
Inside Glovebox: Nitrile or butyl

gloves.

Signal Word Danger

Outside Glovebox: Lab coat,

chemical safety goggles or

face shield, and appropriate

gloves (e.g., elbow-length PVC

gloves).[5]

Primary Hazards
Corrosive, Water-Reactive, Air-

Sensitive.

Respiratory: A NIOSH-

approved respirator with a

cartridge for acid

gases/particulates is required if

there is any risk of exposure to

dusts outside of a controlled

atmosphere.[2][8]

Incompatibilities

Water, moisture, strong

oxidizing agents, bases,

alcohols.[2][11][12]

Storage

Store locked up in a tightly

sealed container under a dry,

inert atmosphere (e.g., argon

or nitrogen).[2][8] Store in a

cool, dry, well-ventilated area

away from incompatible

substances.

Spill Procedure In case of a spill outside the

glovebox, evacuate the area.

Use dry cleanup procedures;

do not use water. Vacuum up

spill using a HEPA filter and

place in a sealed container for

disposal.[2] For spills inside

the glovebox, use a spatula
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and dry wipes to collect the

material and place it in a

designated solid waste

container.

General Glovebox Protocols
Handling WCl₄ requires strict adherence to inert atmosphere techniques. The glovebox should

maintain oxygen and moisture levels below 1 ppm.[2]

Bringing Tungsten(IV) Chloride into the Glovebox
Place the sealed manufacturer's bottle of WCl₄ into the glovebox antechamber.

Ensure all other necessary items (spatulas, weighing paper, empty vials, glassware dried in

an oven at >120°C for several hours) are also in the antechamber.[1][7][13]

Close the outer antechamber door securely.

Perform a minimum of three evacuate-refill cycles.[4] For a large antechamber, each

evacuation should last at least 15 minutes; for a small antechamber, 5 minutes is sufficient.

[2]

After the final cycle, refill the antechamber with the glovebox's inert gas (Ar or N₂).

Slowly open the inner antechamber door to equalize pressure and transfer the items into the

main chamber.
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Caption: Workflow for safely introducing WCl₄ into a glovebox.

Weighing and Aliquoting
Inside the glovebox, carefully open the main container of WCl₄.

Using a clean, dry spatula, transfer the desired amount of the black powder onto weighing

paper or directly into a tared vial.

Work swiftly to minimize exposure of the bulk material to the glovebox atmosphere, which,

while inert, may contain trace contaminants.

Securely cap the vial containing the aliquot and the main storage bottle.

Clean the spatula and work area with dry wipes. Dispose of contaminated wipes and

weighing paper in the designated solid waste container inside the glovebox.[7]

Experimental Protocols
The following protocols are representative examples of how Tungsten(IV) chloride is used in a

glovebox.

Protocol 1: Preparation of a WCl₄ Solution for Use as a
Catalyst Precursor
This protocol describes the preparation of a 0.1 M solution of WCl₄ in anhydrous

dichloromethane (DCM), a common starting point for homogeneous catalysis or precursor

addition.

Materials:

Tungsten(IV) chloride (WCl₄)

Anhydrous, degassed dichloromethane (DCM), stored over molecular sieves in the

glovebox.

Volumetric flask (e.g., 25 mL), oven-dried.
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Glass vial and magnetic stir bar.

Magnetic stir plate inside the glovebox.

Procedure:

Preparation: Tare a clean, dry vial containing a magnetic stir bar on a balance inside the

glovebox.

Weighing: Add 0.814 g of WCl₄ to the vial to prepare 25 mL of a 0.1 M solution (Molar Mass

= 325.65 g/mol ). Record the exact mass.

Dissolution: Carefully add approximately 15 mL of anhydrous DCM to the vial. Cap the vial

and place it on the magnetic stir plate.

Stirring: Stir the mixture. WCl₄ may not dissolve completely and can form a dark suspension.

Stir for 15-20 minutes to ensure it is well-dispersed.

Transfer: Carefully transfer the suspension to a 25 mL volumetric flask.

Dilution: Rinse the vial with small portions of fresh DCM, adding the rinsings to the

volumetric flask to ensure a complete transfer.

Final Volume: Add DCM to the volumetric flask until the meniscus reaches the calibration

mark.

Mixing & Storage: Stopper the flask and invert it several times to ensure homogeneity. The

resulting dark suspension/solution is now ready for use or can be transferred to a suitable

sealed storage vessel. Label the vessel clearly with the compound, concentration, solvent,

and date.
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and Transfer to
Storage Vessel
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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